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Compound of Interest

Compound Name: 4'-Hydroxyacetophenone-13C2
Cat. No.: B1161850
Get Quote
\ J

Executive Directive: The "Isotope" Distinction

CRITICAL SAFETY NOTICE: 4'-Hydroxyacetophenone-13C2 is a STABLE ISOTOPE labeled
compound. It is NOT radioactive.[1]

A common error in laboratory safety is the automatic categorization of all "labeled" compounds
into radioactive waste streams. This compound contains Carbon-13 (

C), a stable, naturally occurring isotope.

» DO NOT dispose of this in radioactive waste containers (unless it has been cross-
contaminated with actual radionuclides like

Cor
H).

e DO dispose of this as standard Hazardous Chemical Waste.

Treating stable isotopes as radioactive waste incurs unnecessary disposal costs (often 10x—
20x higher) and complicates regulatory inventories. However, because this material is often
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used as an Internal Standard (IS) in mass spectrometry, it represents significant financial value.
Ensure the material is truly "waste" (degraded or contaminated) before disposal.

Physicochemical Profile & Risk Assessment

Before initiating disposal, you must understand the material's hazard profile to select the
correct waste stream. 4'-Hydroxyacetophenone (parent compound) is generally classified as an

[rritant.
Table 1: Key Safety & Physical Data
Parameter Specification Implications for Disposal
Use parent CAS for waste
CAS Number 99-93-4 (Unlabeled parent) manifesting if specific isotope
CAS is not in system.
] ] ] Requires solid waste stream
Physical State Solid (Crystalline powder) )
unless dissolved.
) ) Skin Irrit. 2, Eye Irrit. 2, STOT
Hazard Class Irritant (Warning)
SE 3.
Not classified as "Ignitable"
Flash Point ~166°C (Closed Cup) (D001) under RCRA, but
combustible.
Soluble.[2] Do not pour down
Water Solubility ~10 g/L drains; aquatic toxicity

concerns.[3]

- Strong Oxidizers, Acid Do not mix with Nitric Acid or
Incompatibilities ) ) )
Chlorides Peroxides in waste drums.

Segregation & Compatibility Protocol

Proper segregation prevents dangerous exothermic reactions in waste containers. 4'-
Hydroxyacetophenone is a phenol derivative containing a ketone group.

Table 2: Waste Stream Compatibility Matrix

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.cdhfinechemical.com/images/product/msds/19_68451792_4-HYDROXYACETOPHENONE-CASNO-99-93-4-MSDS.pdf
https://www.chemicalbook.com/msds/4-hydroxyacetophenone.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1161850?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Waste Stream Status Rationale

Can be mixed with DCM,
Stream A: Halogenated

) Compatible Chloroform, etc. (Standard
Organics o .
incineration route).
Stream B: Non-Halogenated ] Can be mixed with Methanol,
) Compatible o
Organics Acetonitrile, Acetone.
) Phenols form phenolate salts
Stream C: Aqueous Basic (pH ) )
10) Caution in strong base; usually safe but
>
alters solubility.
Risk of Exothermic Reaction.
Stream D: Oxidizers FORBIDDEN Never mix with Chromic acid,
Nitric acid, or Peroxides.
Stream E: Radioactive FORBIDDEN Unless cross-contaminated.

Step-by-Step Disposal Workflow
Scenario A: Disposing of Pure Solid (Expired/Degraded)

 Verify Inventory: Confirm the material is no longer analytically useful. Stable isotopes are
high-value assets.

» Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or glass jar
compatible with solids.

e Labeling:
o Apply a hazardous waste label.
o Chemical Name: Write "4'-Hydroxyacetophenone”.

o Constituents: Add "Carbon-13 Enriched" in the notes section (optional but good for
traceability).

o Hazards: Check "Irritant” or "Toxic" depending on local regulations.
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o Transfer: Transfer solid using a chemically resistant spatula. Avoid dust generation.[4][5]

o Seal: Cap tightly. Wipe the exterior with methanol to remove dust residues.

Scenario B: Disposing of Liquid Mixtures (HPLC
Waste/Stock Solutions)

Most common scenario: The compound is dissolved in Methanol/Water or Acetonitrile/Water.

pH Check: Ensure the waste mixture is between pH 4 and 10.

Solvent Class: Determine if the solvent is Halogenated (e.g., Chloroform) or Non-
Halogenated (e.g., Methanol).

Pouring:
o Pour into the corresponding "Organic Solvents" waste carboy.

o Do not overfill (leave 10% headspace).

Log Entry: Record the volume and approximate concentration on the waste log sheet.

Visual Decision Logic (Graphviz)

The following diagram outlines the decision process for safe disposal, ensuring regulatory
compliance and safety.
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Start: Waste Identification

Is it Radioactive?
(Mixed with 14C, 3H?)

No (Stable Isotope)

DISPOSE AS _
=
RADIOACTIVE WASTE Physical State?

Solid Liquid
Pure Solid Liquid Solution
(Expired/Degraded) (HPLC/Stock)
Solid Waste Container
?
(Tag: Irritant) SUNETEIC

Contains Halogens No Halogens

Halogenated Waste Non-Halogenated Waste
(e.g., w/ DCM) (e.g., w/ MeOH)

Click to download full resolution via product page

Figure 1: Decision tree for the segregation and disposal of 4'-Hydroxyacetophenone-13C2.

Emergency Procedures (Spill Response)

In the event of a spill of 4'-Hydroxyacetophenone-13C2:
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o PPE: Wear nitrile gloves, safety goggles, and a lab coat. If powder is airborne, use a dust
mask (N95) or work in a fume hood.

o Containment:
o Solid: Cover with wet paper towels to prevent dust dispersal. Sweep up carefully.
o Liquid: Absorb with vermiculite, sand, or commercial spill pads.
o Cleanup:
o Place absorbed material into a sealable bag or jar.
o Clean the surface with soap and water (the compound is soluble in hot water/alcohols).
o Label the debris as "Hazardous Waste - Debris (Contaminated with Acetophenones)."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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